Cas no 4393-93-5 (4-2-Chloro-5-(trifluoromethyl)phenylpyridine)

• Product Name: 4-2-Chloro-5-(trifluoromethyl)phenylpyridine
• CAS No: 4393-93-5
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• MDL: MFCD15475198
• CID: 1071143
• PubChem ID: 46315296
• Update Time: 2025-05-22

4-2-Chloro-5-(trifluoromethyl)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-[2-Chloro-5-(trifluoromethyl)phenyl]pyridine
• DTXSID10673527
• 4-(2-Chloro-5-(trifluoromethyl)phenyl)pyridine
• 4393-93-5
• 4-2-Chloro-5-(trifluoromethyl)phenylpyridine

• MDL： MFCD15475198
• Inchi： 1S/C12H7ClF3N/c13-11-2-1-9(12(14,15)16)7-10(11)8-3-5-17-6-4-8/h1-7H
• InChI Key： CYTHNPRWSZLPQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 257.022
• Monoisotopic Mass: 257.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-2-Chloro-5-(trifluoromethyl)phenylpyridine

Research Briefing on 4-2-Chloro-5-(trifluoromethyl)phenylpyridine (CAS: 4393-93-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-2-Chloro-5-(trifluoromethyl)phenylpyridine (CAS: 4393-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic uses, with a focus on peer-reviewed studies published within the last two years.

Recent studies highlight the role of 4393-93-5 as a key intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly in the development of trifluoromethyl-substituted compounds. Its unique chemical structure, featuring a chloro and trifluoromethyl group on the phenyl ring, enhances its reactivity and binding affinity to biological targets. Computational docking studies suggest potential interactions with enzymes such as cytochrome P450, opening avenues for targeted drug design.

In a 2023 Journal of Medicinal Chemistry study, derivatives of 4-2-Chloro-5-(trifluoromethyl)phenylpyridine demonstrated promising inhibitory effects against kinase targets implicated in oncology. The compound’s trifluoromethyl group was critical for improving metabolic stability and membrane permeability, as evidenced by in vitro ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. These findings underscore its potential as a scaffold for kinase inhibitors.

Another area of exploration involves its application in agrochemicals. A 2024 Pest Management Science paper reported that analogs of 4393-93-5 exhibited potent herbicidal activity by disrupting plant amino acid biosynthesis. The chloro and trifluoromethyl moieties were found to enhance binding to the acetolactate synthase (ALS) enzyme, a common target for herbicides.

Ongoing challenges include optimizing the synthetic routes for 4393-93-5 to improve yield and scalability. Recent advances in catalytic trifluoromethylation, such as copper-mediated cross-coupling, have shown promise in addressing these limitations. Additionally, toxicological assessments are needed to evaluate its safety profile for broader pharmaceutical use.

In conclusion, 4-2-Chloro-5-(trifluoromethyl)phenylpyridine represents a multifaceted compound with significant potential in drug discovery and agrochemical development. Future research should focus on expanding its therapeutic applications and refining synthetic methodologies to facilitate industrial adoption.